Cas no 68180-19-8 (6H-Purin-6-one,9-hexadecyl-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,9-hexadecyl-1,9-dihydro-
• CAS No: 68180-19-8
• MF: C₂₁H₃₆N₄O
• MW: 360.536745071411
• CID: 530275
• PubChem ID: 135468260
• Update Time: 2025-04-19

6H-Purin-6-one,9-hexadecyl-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,9-hexadecyl-1,9-dihydro-
• 9-hexadecyl-3H-purin-6-one
• 6-Hydroxy-9-n-hexadecylpurin
• 9-hexadecyl-1,9-dihydro-purin-6-one
• AC1L7ZNF
• NSC260863
• DTXSID20312733
• NSC-260863
• 68180-19-8

• Inchi： 1S/C21H36N4O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-25-18-24-19-20(25)22-17-23-21(19)26/h17-18H,2-16H2,1H3,(H,22,23,26)
• InChI Key： BQXQFIZOKUQPDD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N(C=N2)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 360.28918
• Monoisotopic Mass: 360.28891178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.28
• LogP: 6.01320